Cas no 848044-18-8 (D-TYROSINE, 3-CHLORO-O-METHYL-, 1,1-DIMETHYLETHYL ESTER)

• Product Name: D-TYROSINE, 3-CHLORO-O-METHYL-, 1,1-DIMETHYLETHYL ESTER
• CAS No: 848044-18-8
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• CID: 3417132
• Update Time: 2025-10-28

D-TYROSINE, 3-CHLORO-O-METHYL-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• D-TYROSINE, 3-CHLORO-O-METHYL-, 1,1-DIMETHYLETHYL ESTER
• (R)-TERT-BUTYL 2-AMINO-3-(3-CHLORO-4-METHOXYPHENYL)PROPANOATE
• 3-Chloro-O-methyl-D-tyrosine 1,1-dimethylethyl ester (ACI)

• Inchi： 1S/C14H20ClNO3/c1-14(2,3)19-13(17)11(16)8-9-5-6-12(18-4)10(15)7-9/h5-7,11H,8,16H2,1-4H3/t11-/m1/s1
• InChI Key： JDCASFGCLDBBSC-LLVKDONJSA-N
• SMILES： C(C1C=CC(OC)=C(Cl)C=1)[C@@H](N)C(=O)OC(C)(C)C

Additional information on D-TYROSINE, 3-CHLORO-O-METHYL-, 1,1-DIMETHYLETHYL ESTER

Comprehensive Guide to D-Tyrosine, 3-Chloro-O-Methyl-, 1,1-Dimethylethyl Ester (CAS No. 848044-18-8)

D-Tyrosine, 3-Chloro-O-Methyl-, 1,1-Dimethylethyl Ester (CAS No. 848044-18-8) is a specialized chiral compound widely used in pharmaceutical research and fine chemical synthesis. This ester derivative of D-Tyrosine is particularly valued for its role in peptide modifications and as a building block in drug discovery. The compound's unique structural features, including the 3-Chloro-O-Methyl substitution and 1,1-Dimethylethyl (tert-butyl) ester protection, make it a versatile intermediate for medicinal chemistry applications.

The growing demand for chiral amino acid derivatives in drug development has increased interest in compounds like D-Tyrosine, 3-Chloro-O-Methyl-, 1,1-Dimethylethyl Ester. Researchers frequently search for information about its synthesis methods, purification techniques, and stability under various conditions. The compound's CAS No. 848044-18-8 serves as a crucial identifier in chemical databases and procurement systems, ensuring accurate specification in research protocols.

In pharmaceutical applications, the 3-Chloro-O-Methyl modification of D-Tyrosine offers distinct advantages for creating targeted molecular structures. The 1,1-Dimethylethyl ester protection group enhances the compound's stability during synthetic processes while allowing for selective deprotection when needed. These characteristics make D-Tyrosine, 3-Chloro-O-Methyl-, 1,1-Dimethylethyl Ester particularly valuable in the development of protease inhibitors and other bioactive molecules.

Recent trends in peptide-based therapeutics have spotlighted modified amino acids like this compound. Researchers are investigating its potential in creating novel drug candidates with improved metabolic stability and bioavailability. The compound's chiral purity (D-configuration) is especially important for developing enantiomerically pure pharmaceuticals, addressing a key concern in modern drug design.

The synthesis of D-Tyrosine, 3-Chloro-O-Methyl-, 1,1-Dimethylethyl Ester typically involves multi-step procedures starting from D-Tyrosine or its derivatives. Common search queries related to this compound include "synthesis of 848044-18-8", "D-Tyrosine derivative applications", and "tert-butyl ester protected amino acids". These reflect the practical concerns of chemists working with this specialized building block.

Quality control aspects of CAS No. 848044-18-8 are frequently discussed in research forums, particularly regarding HPLC purity analysis and chiral integrity verification. The compound's storage conditions (typically at low temperatures under inert atmosphere) and handling precautions are common topics among laboratory professionals sourcing this material.

From a market perspective, the availability of D-Tyrosine, 3-Chloro-O-Methyl-, 1,1-Dimethylethyl Ester has increased with the expansion of custom synthesis services. Suppliers often highlight its use in peptide segment condensation and as a precursor for more complex pharmaceutical intermediates. The compound's molecular weight (285.76 g/mol) and exact mass are frequently referenced in analytical protocols.

Emerging applications in bioconjugation chemistry have created new interest in this D-Tyrosine derivative. Its potential for creating stable linkages in antibody-drug conjugates (ADCs) and other targeted delivery systems is being explored by several research groups. This aligns with current trends in precision medicine and targeted cancer therapies.

For researchers considering D-Tyrosine, 3-Chloro-O-Methyl-, 1,1-Dimethylethyl Ester for their projects, understanding its solubility properties (typically soluble in organic solvents like DCM and DMF) and reactivity patterns is essential. The compound's stability toward various reaction conditions makes it particularly useful in multi-step synthetic sequences common in modern medicinal chemistry.

The future outlook for CAS No. 848044-18-8 appears promising as the pharmaceutical industry continues to demand specialized amino acid derivatives. With increasing focus on peptidomimetics and conformationally constrained peptides, this chloro-methylated D-Tyrosine ester is well-positioned to serve as a valuable tool in drug discovery pipelines.